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Compound of Interest

Compound Name:
Ethyl 3-

oxocyclohexanecarboxylate

Cat. No.: B105176 Get Quote

Essential Safety and Handling Guide for Ethyl 3-
oxocyclohexanecarboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Ethyl 3-
oxocyclohexanecarboxylate (CAS No. 33668-25-6) to ensure a safe laboratory environment.

Adherence to these procedures is essential for minimizing risks and ensuring regulatory

compliance.

Hazard Identification and Personal Protective Equipment
(PPE)
Ethyl 3-oxocyclohexanecarboxylate is classified as a hazardous chemical. It is harmful if

swallowed, causes skin and serious eye irritation, and may lead to respiratory irritation.[1][2] It

is also a combustible liquid.[3] Therefore, stringent adherence to PPE protocols is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type PPE Specification Rationale and Citation

Eye and Face Protection

Chemical safety goggles

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166.[3]

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3] While

specific breakthrough data is

not available, nitrile or butyl

rubber gloves are generally

recommended for handling

esters and ketones.[4] A lab

coat is mandatory.

Prevents direct contact that

can cause skin irritation.[1]

Always inspect gloves for

degradation or punctures

before use.

Respiratory Protection

Not required under normal

conditions with adequate

ventilation.[3] If ventilation is

poor, or if irritation is

experienced, a NIOSH/MSHA-

approved respirator with

organic vapor cartridges

should be used.[5]

Protects against inhalation of

vapors that may cause

respiratory irritation.

Quantitative Data Summary
While no specific occupational exposure limits (OELs) have been established for Ethyl 3-
oxocyclohexanecarboxylate, the physical properties below are critical for safe handling and

storage.[3][5]
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Property Value

Molecular Formula C₉H₁₄O₃

Molecular Weight 170.21 g/mol [1][6]

Appearance Colorless to light yellow liquid

Boiling Point 106 °C (222.8 °F) @ 11 mmHg[3]

Flash Point 85 °C (185 °F)[3]

Specific Gravity 1.060[3]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for mitigating the risks

associated with Ethyl 3-oxocyclohexanecarboxylate.

Step-by-Step Operational Protocol
Risk Assessment: Before handling, conduct a thorough risk assessment for the specific

procedure, considering the quantities involved and the potential for exposure.

Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within

a chemical fume hood to minimize vapor inhalation.[3] Ensure that eyewash stations and

safety showers are readily accessible.[3]

Donning PPE: Before entering the handling area, don the required PPE as specified in the

table above. Ensure gloves are inspected for integrity.

Chemical Handling:

Avoid all personal contact, including inhalation of vapors and direct contact with skin and

eyes.[3]

Keep the container tightly closed when not in use.[3][5]

Keep away from heat, sparks, open flames, and other sources of ignition as it is a

combustible liquid.[3]
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Incompatible materials to avoid include strong oxidizing agents, acids, bases, and

reducing agents.[3]

Storage:

Store in a cool, dry, and well-ventilated area.[3] A recommended storage temperature is

between 2-8°C.[7]

Store in a tightly sealed container to prevent vapor leakage.[3][5]

The storage area should be locked to restrict unauthorized access.[5]

After Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[5]

Decontaminate the work area and any equipment used.

Properly remove and dispose of contaminated gloves and other disposable PPE.

Spill and Emergency Response
Minor Spill:

Alert personnel in the immediate area and restrict access.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

sand, vermiculite, or earth.[3]

Collect the absorbed material and place it into a suitable, labeled container for hazardous

waste disposal.[3]

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spill or Exposure:

Evacuate the area immediately.

If inhaled, move the person to fresh air.[5]
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If on skin, wash off immediately with plenty of soap and water while removing

contaminated clothing.[5]

If in eyes, rinse cautiously with water for several minutes.[5]

Contact your institution's emergency response team and seek immediate medical

attention.

Disposal Plan
All waste containing Ethyl 3-oxocyclohexanecarboxylate must be treated as hazardous

waste.

Waste Collection: Collect all chemical residues and contaminated materials (e.g., gloves,

absorbent pads) in a dedicated, properly labeled, and sealed hazardous waste container.

Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and the full

chemical name: "Ethyl 3-oxocyclohexanecarboxylate".

Disposal: Dispose of the waste through an approved hazardous waste disposal plant or a

licensed disposal company.[5] Do not dispose of it down the drain. Adhere to all local,

regional, and national regulations for hazardous waste disposal.[5]

Empty Containers: Decontaminate empty containers before disposal or reuse. Observe all

label safeguards until the container is cleaned or destroyed.

Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely managing Ethyl 3-
oxocyclohexanecarboxylate in a laboratory setting.

Caption: Workflow for handling Ethyl 3-oxocyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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